5-[(2-chlorophenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-[(2-chlorophenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C16H13ClN2O3/c1-20-12-8-6-11(7-9-12)16-18-15(22-19-16)10-21-14-5-3-2-4-13(14)17/h2-9H,10H2,1H3
• InChI Key: IJURBYXTPUCOCH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)COC3=CC=CC=C3Cl
• Molecular Formula: C16H13ClN2O3
• Molecular Weight: 316.74 g/mol

Description

5-[(2-chlorophenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole, also known as CMPO, is a chemical compound that has been extensively studied for its potential use in scientific research. CMPO belongs to a class of compounds known as oxadiazoles, which have been shown to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 5-[(2-chlorophenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole is not fully understood. However, it is believed that 5-[(2-chlorophenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole acts as a chelating agent, which means that it forms stable complexes with metal ions. This property allows 5-[(2-chlorophenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole to selectively bind to actinides and other metal ions, which makes it a useful tool for separating and purifying these elements.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-[(2-chlorophenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole are still being studied. However, it has been shown to have low toxicity and is not known to cause any significant adverse effects in laboratory animals.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[(2-chlorophenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole in laboratory experiments is its high affinity for actinides. This property allows for the selective separation and purification of these elements, which is important in nuclear waste management. However, one of the limitations of using 5-[(2-chlorophenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole is its complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the study of 5-[(2-chlorophenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole. One area of research is the development of new synthesis methods that are more efficient and cost-effective. Another area of research is the investigation of the potential use of 5-[(2-chlorophenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole in other applications, such as the separation and purification of other metal ions. Additionally, further studies are needed to fully understand the mechanism of action of 5-[(2-chlorophenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole and its potential effects on human health and the environment.
Conclusion
In conclusion, 5-[(2-chlorophenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole is a chemical compound that has shown promise in scientific research, particularly in the field of nuclear waste management. Its high affinity for actinides makes it a potential candidate for use in the separation and purification of these elements. However, further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 5-[(2-chlorophenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole is a complex process that involves several steps. One of the most common methods for synthesizing 5-[(2-chlorophenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole is through the reaction of 2-chlorobenzyl chloride with 4-methoxyphenylhydrazine in the presence of a catalyst. This reaction produces the intermediate compound, which is then reacted with cyanogen bromide to form the final product.

Scientific Research Applications

5-[(2-chlorophenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole has been extensively studied for its potential use in scientific research. One of the most promising applications of 5-[(2-chlorophenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole is in the field of nuclear waste management. 5-[(2-chlorophenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole has been shown to have a high affinity for actinides, which are radioactive elements that are present in nuclear waste. This property makes 5-[(2-chlorophenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole a potential candidate for use in the separation and purification of actinides from nuclear waste.